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CAS No.: 491833-30-8

Cat. No.: B1684369

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Genz-123346 is a potent and specific inhibitor of glucosylceramide synthase (GCS), the

enzyme responsible for the initial step in the biosynthesis of most glycosphingolipids. By

blocking the conversion of ceramide to glucosylceramide (GlcCer), Genz-123346 offers a

powerful tool to investigate the roles of glycosphingolipids in cancer biology. Dysregulated

glycosphingolipid metabolism has been implicated in various aspects of tumorigenesis,

including cell growth, proliferation, and drug resistance. This document provides a

comprehensive technical overview of Genz-123346 for its application in cancer cell line

research, detailing its mechanism of action, effects on signaling pathways, and relevant

experimental protocols.

Mechanism of Action
Genz-123346 acts as a direct inhibitor of glucosylceramide synthase (UGCG).[1] This enzyme

catalyzes the transfer of glucose from UDP-glucose to ceramide, a critical step in the formation

of glucosylceramide, which serves as the precursor for the synthesis of a vast array of complex
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glycosphingolipids (GSLs).[1][2] Inhibition of GCS leads to a reduction in the cellular levels of

GlcCer and downstream GSLs. This disruption of GSL metabolism can, in turn, affect multiple

cellular processes and signaling pathways that are crucial for cancer cell proliferation and

survival.

Core Signaling Pathways Affected
The primary signaling pathway modulated by the inhibition of GCS with Genz-123346 is the

PI3K/Akt/mTOR pathway. This pathway is a central regulator of cell growth, proliferation, and

survival, and its hyperactivation is a common feature in many cancers.[3][4] Inhibition of GCS

has been shown to lead to reduced phosphorylation of Akt and the downstream mTOR effector,

ribosomal protein S6.[5] This suggests that the anti-proliferative effects of Genz-123346 are, at

least in part, mediated through the downregulation of this key oncogenic signaling cascade.

Additionally, the accumulation of the GCS substrate, ceramide, a known pro-apoptotic lipid, can

also contribute to the anti-cancer effects of GCS inhibitors.
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Seed Cells in
6-well plates

Treat with Genz-123346
(e.g., 1 µM or 5 µM)

for 6 days

Wash with PBS
Trypsinize

Centrifuge at 1500 rpm

Suspend in 250 µL PBS
Add 750 µL ice-cold Ethanol
Incubate at 4°C for 1 hour

Centrifuge and remove Ethanol
Resuspend in PI/RNase Staining Buffer

Incubate in dark

Analyze by
Flow Cytometry
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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